Fosaprepitant Impurity 2
Fosaprepitant Impurity 2
A metabolite of Aprepitant
Brand Name:
Vulcanchem
CAS No.:
172673-23-3
VCID:
VC0194741
InChI:
InChI=1S/C23H21F7N4O4/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)38-20-19(13-2-4-17(24)5-3-13)34(36,6-7-37-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-,34?/m1/s1
SMILES:
CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C([N+](CCO2)(CC3=NNC(=O)N3)[O-])C4=CC=C(C=C4)F
Molecular Formula:
C23H21F7N4O4
Molecular Weight:
550.44
Fosaprepitant Impurity 2
CAS No.: 172673-23-3
Impurities
VCID: VC0194741
Molecular Formula: C23H21F7N4O4
Molecular Weight: 550.44
Purity: > 95%
| CAS No. | 172673-23-3 |
|---|---|
| Product Name | Fosaprepitant Impurity 2 |
| Molecular Formula | C23H21F7N4O4 |
| Molecular Weight | 550.44 |
| IUPAC Name | 3-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-oxidomorpholin-4-ium-4-yl]methyl]-1,4-dihydro-1,2,4-triazol-5-one |
| Standard InChI | InChI=1S/C23H21F7N4O4/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)38-20-19(13-2-4-17(24)5-3-13)34(36,6-7-37-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-,34?/m1/s1 |
| SMILES | CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C([N+](CCO2)(CC3=NNC(=O)N3)[O-])C4=CC=C(C=C4)F |
| Appearance | Solid powder |
| Description | A metabolite of Aprepitant |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | [2R-[2α(R*),3α]]-5-[[2-[1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-oxido-4-morpholinyl]methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one |
| PubChem Compound | 137184357 |
| Last Modified | Nov 11 2021 |
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